Cas no 76254-19-8 (Benzoic acid, 2-(cyanomethyl)-4-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2-(cyanomethyl)-4-methoxy-, methyl ester
• CAS No: 76254-19-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1779347
• PubChem ID: 12603205
• Update Time: 2025-04-21

Benzoic acid, 2-(cyanomethyl)-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(cyanomethyl)-4-methoxy-, methyl ester
• DB-181437
• 76254-19-8
• SCHEMBL1536586
• 2-(Cyanomethyl)-4-methoxybenzoic acid methyl ester
• methyl 2-(cyanomethyl)-4-methoxybenzoate

• Inchi： 1S/C11H11NO3/c1-14-9-3-4-10(11(13)15-2)8(7-9)5-6-12/h3-4,7H,5H2,1-2H3
• InChI Key： NITFSZRXVSCESO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=C(CC#N)C=1

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32